Cas no 252367-64-9 (1-Propen-1-aminium,3-(4-bromophenyl)-3-oxo-N,N,N-tripropyl-, chloride (1:1))

• Product Name: 1-Propen-1-aminium,3-(4-bromophenyl)-3-oxo-N,N,N-tripropyl-, chloride (1:1)
• CAS No: 252367-64-9
• MF: C₁₈H₂₇BrClNO
• MW: 388.770083665848
• CID: 246517
• PubChem ID: 5708588
• Update Time: 2025-04-19

1-Propen-1-aminium,3-(4-bromophenyl)-3-oxo-N,N,N-tripropyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Propen-1-aminium,3-(4-bromophenyl)-3-oxo-N,N,N-tripropyl-, chloride (1:1)
• 1-Propen-1-aminium,3-(4-bromophenyl)-3-oxo-N,N,N-tripropyl-, chloride (9CI)
• (1E)-3-(4-Bromophenyl)-3-oxo-N,N,N-tripropyl-1-propen-1-aminium c hloride
• [(E)-3-(4-bromophenyl)-3-oxoprop-1-enyl]-tripropylazanium;chloride
• [3-(4-BROMOPHENYL)-3-OXOPROP-1-ENYL](TRIPROPYL)AMMONIUMCHLORIDE
• AKOS024359817
• 252367-64-9
• [3-(4-bromophenyl)-3-oxoprop-1-enyl](tripropyl)ammonium chloride

• Inchi： 1S/C18H27BrNO.ClH/c1-4-12-20(13-5-2,14-6-3)15-11-18(21)16-7-9-17(19)10-8-16;/h7-11,15H,4-6,12-14H2,1-3H3;1H/q+1;/p-1/b15-11+;
• InChI Key： PEOZFCFDMFVKKT-KRWCAOSLSA-M
• SMILES： BrC1C=CC(=CC=1)C(/C=C/[N+](CCC)(CCC)CCC)=O.[Cl-]

Computed Properties

• Exact Mass: 387.096
• Monoisotopic Mass: 387.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 315
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• PSA: 17.07000
• LogP: 2.19630